Cas no 1417553-75-3 (methyl 2-(6-bromopyridin-3-yloxy)acetate)

• Product Name: methyl 2-(6-bromopyridin-3-yloxy)acetate
• CAS No: 1417553-75-3
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 2136567
• Update Time: 2023-11-19

methyl 2-(6-bromopyridin-3-yloxy)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(6-bromopyridin-3-yloxy)acetate
• RZPIKJMCFVUNDZ-UHFFFAOYSA-N
• methyl[(6-bromopyridin-3-yl)oxy]acetate
• Acetic acid, 2-[(6-bromo-3-pyridinyl)oxy]-, methyl ester
• CID 86730944

• Inchi： 1S/C8H8BrNO3/c1-12-8(11)5-13-6-2-3-7(9)10-4-6/h2-4H,5H2,1H3
• InChI Key： RZPIKJMCFVUNDZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)OCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Topological Polar Surface Area: 48.4

Experimental Properties

• Density: 1.544±0.06 g/cm3(Predicted)
• Boiling Point: 316.0±27.0 °C(Predicted)
• pka: -2.87±0.10(Predicted)